Cas no 120948-03-0 ((+)-methyllinderatin)

(+)-methyllinderatin structure
(+)-methyllinderatin structure
Product name:(+)-methyllinderatin
CAS No:120948-03-0
MF:C26H32O4
MW:408.529888153076
CID:2031580
PubChem ID:42607684

(+)-methyllinderatin Chemical and Physical Properties

Names and Identifiers

    • (+)-methyllinderatin
    • (-)-methyllindaretin
    • (-)-methyllinderatin
    • 1-{2,6-dihydroxy-4-methoxy-3-[(1R,6R)-3-methyl-6-(1-methylethyl)-2-cyclohexen-1-yl]phenyl}-3-phenylpropan-1-one
    • Methyllinderatin
    • DTXSID101019158
    • 1-[2,6-dihydroxy-4-methoxy-3-[(1R,6R)-3-methyl-6-propan-2-ylcyclohex-2-en-1-yl]phenyl]-3-phenylpropan-1-one
    • CHEMBL1169695
    • LMPK12120503
    • CHEBI:187205
    • 120948-03-0
    • 1-(2,6-dihydroxy-4-methoxy-3-((1R,6R)-3-methyl-6-propan-2-ylcyclohex-2-en-1-yl)phenyl)-3-phenylpropan-1-one
    • DTXCID301477174
    • Inchi: InChI=1S/C26H32O4/c1-16(2)19-12-10-17(3)14-20(19)24-23(30-4)15-22(28)25(26(24)29)21(27)13-11-18-8-6-5-7-9-18/h5-9,14-16,19-20,28-29H,10-13H2,1-4H3/t19-,20+/m1/s1
    • InChI Key: OJZQYJGQIQVZMQ-UXHICEINSA-N
    • SMILES: CC1=CC(C(CC1)C(C)C)C2=C(C=C(C(=C2O)C(=O)CCC3=CC=CC=C3)O)OC

Computed Properties

  • Exact Mass: 408.23005950g/mol
  • Monoisotopic Mass: 408.23005950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 592
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 66.8Ų

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